Cas no 57162-94-4 (2-(2-Allylphenoxy)-N-methylethanamine)

• Product Name: 2-(2-Allylphenoxy)-N-methylethanamine
• CAS No: 57162-94-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD08691874
• CID: 1086701
• PubChem ID: 3297722
• Update Time: 2025-04-23

2-(2-Allylphenoxy)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Allylphenoxy)-N-methylethanamine
• 2-(2-allylphenoxy)-N-methylethanamine(SALTDATA: FREE)
• N-methyl-2-(2-prop-2-enylphenoxy)ethanamine
• AC1MN6XD
• AG-G-01451
• Ambcb9070498
• CTK5A6382
• MolPort-008-505-492
• MFCD08691874
• METHYL({2-[2-(PROP-2-EN-1-YL)PHENOXY]ETHYL})AMINE
• 2-(2-ALLYLPHENOXY)-N-METHYLETHANAMINE 95%
• AKOS005261328
• 57162-94-4
• DTXSID00391187
• BS-38278

• MDL： MFCD08691874
• Inchi： 1S/C12H17NO/c1-3-6-11-7-4-5-8-12(11)14-10-9-13-2/h3-5,7-8,13H,1,6,9-10H2,2H3
• InChI Key： BHPZRGLXNOJIKL-UHFFFAOYSA-N
• SMILES： O(CCNC)C1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.40420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Allylphenoxy)-N-methylethanamine

Compound CAS No. 57162-94-4: 2-(2-Allylphenoxy)-N-methylethanamine

The compound with CAS No. 57162-94-4, known as 2-(2-Allylphenoxy)-N-methylethanamine, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an allyl group, a phenoxy group, and an N-methyl ethanamine moiety. The allyl group contributes to the compound's reactivity and stability, while the phenoxy group imparts aromaticity and enhances its electronic properties.

Recent studies have highlighted the potential of 2-(2-Allylphenoxy)-N-methylethanamine in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. Researchers have explored its role as a carrier for anti-cancer drugs, where its structure allows for controlled release mechanisms. This has been supported by in vitro experiments that demonstrate improved drug solubility and reduced toxicity profiles when using this compound as a carrier.

In addition to its pharmaceutical applications, CAS No. 57162-94-4 has shown promise in polymer chemistry as a building block for synthesizing advanced materials. Its ability to undergo polymerization under mild conditions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being considered for use in high-performance composites and lightweight structural components.

The synthesis of 2-(2-Allylphenoxy)-N-methylethanamine involves a multi-step process that includes nucleophilic substitution and alkylation reactions. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing reaction times and improving yield rates. These improvements are particularly significant for industrial-scale production, where efficiency and cost-effectiveness are critical factors.

Moreover, the compound's electronic properties make it an attractive candidate for use in organic electronics. Studies have shown that incorporating CAS No. 57162-94-4 into organic semiconductors can enhance charge transport properties, leading to improved performance in devices such as field-effect transistors and light-emitting diodes.

In conclusion, CAS No. 57162-94-4 (2-(2-Allylphenoxy)-N-methylethanamine) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research, offering innovative solutions in drug delivery, polymer chemistry, and organic electronics.